Cas no 1445803-92-8 (3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
• CAS No: 1445803-92-8
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 4700576
• Update Time: 2023-08-15

3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
• LTKYOQCUZFAABC-UHFFFAOYSA-N
• 3-(2-Carboxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-8-10(9-16)20-12-7-5-4-6-11(12)13(17)18/h4-7,10H,8-9H2,1-3H3,(H,17,18)
• InChI Key： LTKYOQCUZFAABC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• Topological Polar Surface Area: 76.1